Cas no 122772-21-8 (4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 122772-21-8
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• MDL: MFCD00617762
• CID: 3034088
• PubChem ID: 661928
• Update Time: 2025-07-18

4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• SBB009834
• EU-0015313
• Oprea1_839674
• Oprea1_262511
• STOCK3S-80927
• 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 3-(3,4-dimethoxyphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 5-(3,4-dimethoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• MLS000036829
• HMS2329M16
• 5-(3,4-dimethoxyphenyl)-4-prop-2-enyl-1,2,4-triazole-3-thiol
• BBL015077
• STK231779
• STK877634
• SMR000059254
• BB 0217539
• 3H-1,2,4-Triazole-3-thione,5-(3,4-dimethoxyphenyl)-2,4-dihydro-4-(2-propenyl)-
• AG-690/36472019
• 122772-21-8
• CHEMBL1442245
• H22680
• 5-(3,4-dimethoxyphenyl)-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• VS-04833
• AKOS000283355
• NCGC00019894-01
• ALBB-003281
• AKOS000348136
• AK-245/11195015
• CS-0316596
• 3-(3,4-DIMETHOXYPHENYL)-4-(PROP-2-EN-1-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• MFCD00617762
• BAS 00367844
• ZINC00199829
• ZINC00245347

• MDL： MFCD00617762
• Inchi： 1S/C13H15N3O2S/c1-4-7-16-12(14-15-13(16)19)9-5-6-10(17-2)11(8-9)18-3/h4-6,8H,1,7H2,2-3H3,(H,15,19)
• InChI Key： JCRDSESGVZXDSC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=C(C=2)OC)OC)N1CC=C

Computed Properties

• Exact Mass: 277.08849790Da
• Monoisotopic Mass: 277.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.2

4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 122772-21-8)

4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol, with the CAS number 122772-21-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include an allyl group, a dimethoxyphenyl moiety, and a thiol functionality. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol can be represented as follows: the triazole ring is substituted with an allyl group at the 4-position and a 3,4-dimethoxyphenyl group at the 5-position. The thiol group is attached to the 3-position of the triazole ring. This arrangement of functional groups imparts unique chemical properties to the molecule, making it a valuable candidate for various biochemical and pharmaceutical studies.

Recent research has highlighted the potential of 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol in several therapeutic areas. One of the most promising applications is in the field of antifungal agents. Studies have shown that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol has also been investigated for its potential as an antioxidant. The presence of the thiol group and the allyl moiety contributes to its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol has been extensively studied in the literature. One common synthetic route involves the reaction of 3-aminoacetophenone with carbon disulfide to form a dithiocarbamate intermediate. This intermediate is then cyclized with an appropriate nitrile or amide to form the triazole ring. Subsequent functionalization steps are employed to introduce the allyl and dimethoxyphenyl groups. The synthetic pathway can be optimized for large-scale production, making it feasible for industrial applications.

Clinical trials involving 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

The potential applications of 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol extend beyond antifungal and antioxidant properties. Recent studies have explored its use as a metal chelator due to its thiol functionality. The ability to bind metal ions makes it a candidate for developing drugs that target metal-dependent enzymes or for use in chelation therapy for metal toxicity.

In conclusion, 4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 122772-21-8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.